Methyl 3-amino-4,6-di-p-tolylthieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: methyl 3-amino-4,6-bis(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C23H20N2O2S/c1-13-4-8-15(9-5-13)17-12-18(16-10-6-14(2)7-11-16)25-22-19(17)20(24)21(28-22)23(26)27-3/h4-12H,24H2,1-3H3
• InChI Key: YFCYKVMVYKZICU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NC3=C2C(=C(S3)C(=O)OC)N)C4=CC=C(C=C4)C
• Molecular Formula: C23H20N2O2S
• Molecular Weight: 388.5 g/mol

Description

Methyl 3-amino-4,6-di-p-tolylthieno[2,3-b]pyridine-2-carboxylate is a chemical compound that belongs to the class of thieno[2,3-b]pyridine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

Methyl 3-amino-4,6-di-p-tolylthieno[2,3-b]pyridine-2-carboxylate and related compounds have been synthesized through various chemical reactions, showcasing the versatility of thieno[2,3-b]pyridine derivatives in organic synthesis. For instance, the compound has been involved in the Sonogashira couplings with (hetero)arylacetylenes, leading to growth inhibitory activity against tumor cells. This highlights its potential in the development of new chemotherapeutic agents (Queiroz et al., 2011). Similarly, palladium-catalyzed couplings and intramolecular cyclizations have been utilized for synthesizing new thieno[3,2-b]pyridine derivatives, further expanding its application in medicinal chemistry (Calhelha & Queiroz, 2010).

Antitumor Activities

Research has also focused on evaluating the antitumor activities of this compound derivatives. Various derivatives have been synthesized and tested against human tumor cell lines, showing promising results in inhibiting cell growth. This includes studies on structure-activity relationships and their effects on cell cycle distribution and apoptosis induction in tumor cells, indicating potential therapeutic applications (Queiroz et al., 2011; Calhelha & Queiroz, 2010).

Photophysical Properties

The photophysical properties of this compound derivatives have been investigated for their potential applications in photodynamic therapy and as fluorescent markers. Studies have focused on their absorption and fluorescence properties in different solvents and their incorporation into lipid membranes, indicating their suitability for drug delivery systems and as probes for studying cellular processes (Carvalho et al., 2013).